molecular formula C13H17N5O3S B2381083 2-[1,3-Dimethyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-8-yl]sulfanylacetamide CAS No. 332905-18-7

2-[1,3-Dimethyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-8-yl]sulfanylacetamide

Cat. No. B2381083
CAS RN: 332905-18-7
M. Wt: 323.37
InChI Key: GMTPEDAZWVBNDP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[1,3-Dimethyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-8-yl]sulfanylacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as allopurinol-7-sulfonamide and is a derivative of allopurinol, which is a xanthine oxidase inhibitor.

Scientific Research Applications

Chemical Reactions and Synthesis

  • The compound is involved in complex chemical reactions. For instance, it was used in studies exploring the rearrangement of chrysanthemyl alcohol in fluorosulphuric acid, leading to a variety of products and offering insights into the mechanisms of such reactions (Baig, Banthorpe, Carr, & Whittaker, 1990).

Crystal Structure Analysis

  • Research has been conducted on the crystal structure of similar compounds, providing valuable data for understanding molecular configurations and interactions. For example, the study of the crystal structure of N-(4-(3-cyclohexyl-5-methyl-2,4-dioxoimidazolidin-1-ylsulfonyl)phenyl)acetamide offers insights into the structural aspects of related molecules (Cai, Xie, Yan, Zhao, & Li, 2009).

Medicinal Chemistry Applications

  • In medicinal chemistry, derivatives of this compound have been explored for potential therapeutic applications. Studies have investigated the synthesis and biological activity of similar compounds, offering potential avenues for drug development. For example, research on allosteric modifiers of hemoglobin using derivatives of this compound reveals potential clinical applications in conditions like ischemia, stroke, or tumor radiotherapy (Randad, Mahran, Mehanna, & Abraham, 1991).

Pharmacological Studies

properties

IUPAC Name

2-[1,3-dimethyl-7-(2-methylprop-2-enyl)-2,6-dioxopurin-8-yl]sulfanylacetamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H17N5O3S/c1-7(2)5-18-9-10(15-12(18)22-6-8(14)19)16(3)13(21)17(4)11(9)20/h1,5-6H2,2-4H3,(H2,14,19)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GMTPEDAZWVBNDP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=C)CN1C2=C(N=C1SCC(=O)N)N(C(=O)N(C2=O)C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H17N5O3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

323.37 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[1,3-Dimethyl-7-(2-methylprop-2-enyl)-2,6-dioxo-1,3,7-trihydropurin-8-ylthio]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.